![molecular formula C13H18F3N3 B1406284 N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine CAS No. 1774898-46-2](/img/structure/B1406284.png)
N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine
Overview
Description
N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as "compound X" in the scientific literature.
Mechanism of Action
The mechanism of action of N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine is not fully understood. However, it is believed to act as a modulator of certain ion channels in the brain, particularly those that are involved in the regulation of dopamine and glutamate neurotransmission.
Biochemical and Physiological Effects:
Studies have shown that N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine can have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and glutamate in certain areas of the brain, which may contribute to its potential therapeutic effects. It has also been shown to have anxiolytic and anti-depressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine in lab experiments is its specificity for certain ion channels in the brain. This allows researchers to study the function of these channels in a more targeted manner. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several future directions for research on N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine. One area of research is to further elucidate its mechanism of action and its effects on neurotransmitter systems in the brain. Another area of research is to explore its potential therapeutic effects in the treatment of neurological disorders. Finally, there is a need for further studies to determine the safety and toxicity of this compound in animal models and humans.
Scientific Research Applications
N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine has been studied for its potential use in a variety of scientific research applications. One area of research has been its use as a tool compound for studying the function of certain ion channels in the brain. It has also been studied for its potential use in the treatment of neurological disorders such as schizophrenia and Alzheimer's disease.
properties
IUPAC Name |
N,N-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18F3N3/c1-18(2)10-5-7-19(8-6-10)11-3-4-12(17-9-11)13(14,15)16/h3-4,9-10H,5-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFIAUVWESKZPND-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCN(CC1)C2=CN=C(C=C2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18F3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl-1-(6-(trifluoromethyl)pyridin-3-yl)piperidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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